Cas no 28905-71-7 (Phenol, methyltrinitro-)
Phenol, methyltrinitro- structure
Product Name:Phenol, methyltrinitro-
CAS No:28905-71-7
MF:C7H5N3O7
MW:243.130501508713
CID:259897
PubChem ID:193643
Update Time:2025-04-19
Phenol, methyltrinitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, methyltrinitro-
- 5-methyl-2,3,4-trinitrophenol
- Methyltrinitrophenol
- Phenol,methyltrinitro
- Trinitrocresolate
- DTXSID00183105
- 28905-71-7
- 5-METHYL-2,3,4-TRINITRO-PHENOL
-
- Inchi: 1S/C7H5N3O7/c1-3-2-4(11)6(9(14)15)7(10(16)17)5(3)8(12)13/h2,11H,1H3
- InChI Key: VIGWOECDNBSOGQ-UHFFFAOYSA-N
- SMILES: OC1=CC(C)=C(C(=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 243.01300
- Monoisotopic Mass: 243.01274951g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 158Ų
Experimental Properties
- PSA: 157.69000
- LogP: 2.99480
Phenol, methyltrinitro- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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